Cas no 2055114-69-5 ((1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid)

(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid structure

2055114-69-5 structure

Product Name:(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid

CAS No:2055114-69-5

MF:C₁₂H₁₉F₂NO₄

MW:279.280370950699

MDL:MFCD28501931

CID:5303422

PubChem ID:69756723

Update Time:2026-03-10

(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- cis-5-{[(tert-butoxy)carbonyl]amino}-3,3-difluorocyclohexane-1-carboxylic acid
- (1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid
- P14899
- (1S,5R)-5-((tert-Butoxycarbonyl)amino)-3,3-difluorocyclohexanecarboxylic acid
- 2055114-69-5
- MFCD28501931
- cis-5-(Boc-amino)-3,3-difluorocyclohexane-1-carboxylic acid
- F86165
- 1261225-61-9
- AKOS027337081
- cis-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexanecarboxylic acid
- (1S,5R)-3,3-difluoro-5-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
- CDVFIGFKFSWZQV-JGVFFNPUSA-N
- (1s,5r)-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexane-1-carboxylic acid
- CS-0049629
- SCHEMBL6371210
- AS-52347
- (1S,5R)-5-(Boc-amino)-3,3-difluoro-cyclohexanecarboxylic acid
- MDL： MFCD28501931
- Inchi： 1S/C12H19F2NO4/c1-11(2,3)19-10(18)15-8-4-7(9(16)17)5-12(13,14)6-8/h7-8H,4-6H2,1-3H3,(H,15,18)(H,16,17)/t7-,8+/m1/s1
- InChI Key： CDVFIGFKFSWZQV-SFYZADRCSA-N
- SMILES： [C@@H]1(C(O)=O)C[C@H](NC(OC(C)(C)C)=O)CC(F)(F)C1

Computed Properties

Exact Mass: 279.12821441g/mol
Monoisotopic Mass: 279.12821441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 75.6Å²

(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1299377-1G	(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid	2055114-69-5	97%	1g	$2235	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBUC480-1G	(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid	2055114-69-5	97%	1g	￥ 11,880.00	2023-03-29
Advanced ChemBlocks	P50793-100MG	(1s,5r)-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexane-1-carboxylic acid	2055114-69-5	97%	100MG	$700	2023-09-15
Advanced ChemBlocks	P50793-250MG	(1s,5r)-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexane-1-carboxylic acid	2055114-69-5	97%	250MG	$935	2023-09-15
Advanced ChemBlocks	P50793-1G	(1s,5r)-5-((tert-butoxycarbonyl)amino)-3,3-difluorocyclohexane-1-carboxylic acid	2055114-69-5	97%	1G	$2,340	2023-09-15
Aaron	AR00I4L6-1g	(1S,5R)-5-((tert-Butoxycarbonyl)amino)-3,3-difluorocyclohexanecarboxylic acid	2055114-69-5	97%	1g	$2019.00	2025-02-13
Aaron	AR00I4L6-500mg	(1S,5R)-5-((tert-Butoxycarbonyl)amino)-3,3-difluorocyclohexanecarboxylic acid	2055114-69-5	97%	500mg	$1346.00	2025-02-13
eNovation Chemicals LLC	Y1299377-100mg	(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid	2055114-69-5	97%	100mg	$670	2025-02-19
eNovation Chemicals LLC	Y1299377-250mg	(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid	2055114-69-5	97%	250mg	$890	2025-02-19
eNovation Chemicals LLC	Y1299377-1g	(1S,5R)-5-(tert-butoxycarbonylamino)-3,3-difluoro-cyclohexanecarboxylic acid	2055114-69-5	97%	1g	$2235	2025-02-19